4-(benzo[d][1,3]dioxol-5-yl)-6-phenethyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-6-(2-phenylethyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C21H19N3O4/c25-20-18-15(11-24(20)9-8-13-4-2-1-3-5-13)22-21(26)23-19(18)14-6-7-16-17(10-14)28-12-27-16/h1-7,10,19H,8-9,11-12H2,(H2,22,23,26)
• InChI Key: FUUGHTCWGMGUHQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(NC(=O)N2)C3=CC4=C(C=C3)OCO4)C(=O)N1CCC5=CC=CC=C5
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a phenethyl group, and a tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione group. These groups suggest that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the individual functional groups followed by their combination through various chemical reactions. Without specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would be composed of multiple rings, including a benzodioxole ring and a pyrrolopyrimidine ring, among others.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially participate in a wide variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure and the nature of its functional groups. These could include its solubility in various solvents, its melting and boiling points, and its reactivity with various reagents.

Scientific Research Applications

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and the nature of its functional groups. Without more information, it’s difficult to speculate on this.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its synthesis, its chemical and physical properties, and its potential applications in various fields, such as medicine or materials science.